Cas no 1006460-91-8 (2-methyl-3-(1H-pyrazol-1-yl)propanethioamide)

2-methyl-3-(1H-pyrazol-1-yl)propanethioamide structure
1006460-91-8 structure
Product Name:2-methyl-3-(1H-pyrazol-1-yl)propanethioamide
CAS No:1006460-91-8
MF:C7H11N3S
MW:169.247339487076
MDL:MFCD08558179
CID:3060152
PubChem ID:19616569
Update Time:2025-04-21

2-methyl-3-(1H-pyrazol-1-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-pyrazol-1-yl-thiopropionamide
    • 2-methyl-3-(1H-pyrazol-1-yl)propanethioamide
    • CS-0272311
    • AKOS000313341
    • BBL040653
    • 1006460-91-8
    • EN300-230722
    • 2-methyl-3-pyrazol-1-ylpropanethioamide
    • STK350827
    • 2-METHYL-3-(PYRAZOL-1-YL)PROPANETHIOAMIDE
    • MDL: MFCD08558179
    • Inchi: 1S/C7H11N3S/c1-6(7(8)11)5-10-4-2-3-9-10/h2-4,6H,5H2,1H3,(H2,8,11)
    • InChI Key: CSJZLFVLBIUZJC-UHFFFAOYSA-N
    • SMILES: S=C(C(C)CN1C=CC=N1)N

Computed Properties

  • Exact Mass: 169.06736854Da
  • Monoisotopic Mass: 169.06736854Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75.9Ų

2-methyl-3-(1H-pyrazol-1-yl)propanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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